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Compound of Interest

Compound Name: AZD3264

Cat. No.: B605754 Get Quote

Researchers and scientists handling AZD3264, a selective IκB-kinase IKK2 inhibitor, must

adhere to stringent disposal protocols to ensure laboratory safety and environmental

protection. While specific disposal instructions for AZD3264 are not readily available, a

comprehensive approach based on established best practices for chemical waste management

is essential. This guide provides procedural steps and critical information to facilitate the safe

disposal of this research-grade compound.

Key Chemical Properties and Safety Considerations
Understanding the physicochemical properties of AZD3264 is the first step toward its safe

handling and disposal. The following table summarizes key data for this compound.

Property Data Citation

Molecular Formula C21H23N5O4S [1]

Molecular Weight 441.50 [1]

Appearance Solid, White to off-white [2]

Solubility in DMSO ≥ 48 mg/mL (108.72 mM) [1][2]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 2 years, -20°C for 1 year.

[1][2]
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While a specific Safety Data Sheet (SDS) for AZD3264 was not found, general safety

precautions for handling chemical compounds in a laboratory setting should be strictly followed.

This includes wearing appropriate personal protective equipment (PPE) such as gloves, lab

coats, and eye protection.

Step-by-Step Disposal Procedure
The proper disposal of AZD3264, like other chemical waste, should follow a systematic process

to minimize risk. The following workflow outlines the critical steps for researchers.
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- Date
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Experimental Protocols for Safe Handling
While specific experimental protocols for the disposal of AZD3264 are not detailed in the

available literature, general best practices for handling chemical waste in a laboratory setting

are applicable.

1. Waste Segregation:

Solid Waste: Unused or expired AZD3264 powder should be collected in a designated,

sealed container for solid chemical waste.

Contaminated Materials: Items such as gloves, weigh boats, and pipette tips that have come

into contact with AZD3264 should be disposed of as hazardous solid waste.

Solutions: Solutions containing AZD3264 should not be poured down the drain. They should

be collected in a labeled, sealed container for liquid chemical waste. Given its solubility in

DMSO, waste streams may contain this solvent and should be handled accordingly.

2. Containerization and Labeling:

All waste containers must be clearly labeled with the full chemical name "AZD3264" and any

known hazard information.

Containers should be in good condition, compatible with the chemical waste, and kept

securely closed except when adding waste.

3. Storage:

Waste containers should be stored in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from general laboratory traffic.

4. Disposal:

The final disposal of chemical waste such as AZD3264 must be conducted through the

institution's environmental health and safety (EHS) office or a licensed hazardous waste

disposal contractor.
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It is imperative to consult your institution's specific waste disposal guidelines and EHS

professionals for guidance tailored to your location and facilities. Adherence to these

procedures is crucial for maintaining a safe laboratory environment and ensuring regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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